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Compound of Interest

Compound Name: 1-Cyclohexyltrimethylamine

Cat. No.: B103509

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of N,N-
Dimethylcyclohexanemethanamine, a tertiary amine of significant interest in various chemical
applications. While the nomenclature "1-Cyclohexyltrimethylamine" can be ambiguous, this
guide focuses on the C9 tertiary amine, N,N-Dimethylcyclohexanemethanamine (CAS Registry
Number: 16607-80-0), which is widely recognized for its catalytic activity. This document will
delve into its fundamental molecular and physical properties, detailed synthesis protocols, key
applications with a focus on polyurethane chemistry, and essential safety and handling
information. The content herein is curated to provide researchers and professionals in drug
development and materials science with a robust and actionable resource.

Core Molecular and Physical Properties

N,N-Dimethylcyclohexanemethanamine is a colorless to light yellow liquid with a characteristic
amine odor. Its core identifiers and physicochemical properties are summarized below.
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Property

Value

Source

Chemical Formula

CoH1oN

Molecular Weight

141.2539 g/mol

CAS Registry Number

16607-80-0

1-cyclohexyl-N,N-

IUPAC Name ) ) [1]
dimethylmethanamine
1-Cyclohexyltrimethylamine,
N,N-Dimethyl-N-

Synonyms cyclohexylmethylamine, [1]
(Cyclohexylmethyl)dimethylami
ne

Boiling Point 160-165 °C

Density 0.85-0.87 g/cm3 at 25 °C [2]

Flash Point 40-41 °C [2]

Water Solubility

10 g/L at 20 °C

Refractive Index

1.4525-1.4545 at 20 °C

[2]

Molecular Structure

The structure of N,N-Dimethylcyclohexanemethanamine consists of a cyclohexyl ring attached

to a methylene bridge, which in turn is bonded to a dimethylamino group.

Caption: 2D representation of the N,N-Dimethylcyclohexanemethanamine molecule.

Synthesis of N,N-Dimethylcyclohexanemethanamine

The synthesis of N,N-Dimethylcyclohexanemethanamine can be achieved through several

routes, with reductive amination being one of the most common and efficient methods. This

section provides a detailed, step-by-step protocol for its synthesis via the reductive amination of

cyclohexanecarboxaldehyde with dimethylamine, using sodium triacetoxyborohydride as the

reducing agent.
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Synthesis Workflow: Reductive Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. N-Methylcyclohexylamine synthesis - chemicalbook [chemicalbook.com]
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¢ 2. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [An In-Depth Technical Guide to N,N-
Dimethylcyclohexanemethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103509#1-cyclohexyltrimethylamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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